2-(4-chlorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate

• Molecular Formula: C22H20ClNO5
• Molecular Weight: 413.8 g/mol
• IUPAC Name: [2-(4-chlorophenyl)-2-oxoethyl] 2-(1,3-dioxoisoindol-2-yl)-4-methylpentanoate
• InChI: InChI=1S/C22H20ClNO5/c1-13(2)11-18(24-20(26)16-5-3-4-6-17(16)21(24)27)22(28)29-12-19(25)14-7-9-15(23)10-8-14/h3-10,13,18H,11-12H2,1-2H3
• InChI Key: RILZEOVYUUNZQA-UHFFFAOYSA-N
• SMILES: CC(C)CC(C(=O)OCC(=O)C1=CC=C(C=C1)Cl)N2C(=O)C3=CC=CC=C3C2=O

Description

2-(4-chlorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate is a chemical compound that has gained a lot of attention in the research community due to its potential applications in various scientific fields. This compound is commonly used in the synthesis of other chemical compounds and has been found to have several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate is not well understood. However, it has been found to have several biochemical and physiological effects.
Biochemical and Physiological Effects:
2-(4-chlorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate has been found to have several biochemical and physiological effects. It has been found to have anticonvulsant and anti-inflammatory properties. It has also been found to have potential applications in the treatment of cancer and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-chlorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate in lab experiments is its potential applications in the synthesis of other chemical compounds. However, one of the main limitations of using this compound is its limited solubility in water.

Future Directions

There are several possible future directions for research involving 2-(4-chlorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate. One possible direction is to investigate its potential applications in the treatment of cancer and Alzheimer's disease. Another possible direction is to investigate its mechanism of action and how it interacts with other chemical compounds. Additionally, further research could be done to improve the solubility of this compound in water, which would make it more useful in lab experiments.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate involves several steps. The first step is the reaction of 4-chlorobenzoyl chloride with 2-oxo-N-phenylbutanamide to form 2-(4-chlorophenyl)-2-oxoethyl N-phenylbutanamide. The second step involves the reaction of the product from the first step with 2,3-dihydro-1H-isoindole-1,3-dione to form the final product.

Scientific Research Applications

2-(4-chlorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate has several potential applications in scientific research. One of the main applications of this compound is in the synthesis of other chemical compounds. It has been found to be a useful building block in the synthesis of various heterocyclic compounds.